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Compound of Interest

Compound Name: 1-Octanol-d5

Cat. No.: B15619323

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data for 1-Octanol-d5, drawing
from available information for its non-deuterated analogue, 1-Octanol. The substitution of
deuterium for hydrogen is not expected to significantly alter the chemical's primary hazards.
This document is intended to provide essential safety information for handling, storage, and
emergency procedures.

Section 1: Chemical Identification and Physical
Properties

1-Octanol-d5 is a deuterated form of 1-octanol, a fatty alcohol. While specific data for the
deuterated compound is limited, the physical and chemical properties are expected to be very
similar to 1-octanol.

Table 1: Physical and Chemical Properties of 1-Octanol
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Property

Value

Source

Molecular Formula

C8H13D50

N/A

Appearance Colorless liquid [1][2]
Penetrating aromatic, fresh

Odor [1][2]
orange-rose

Melting Point -15°C (5 °F)

Boiling Point 196 °C (385 °F)

Density 0.827 g/cm3 at 25 °C (77 °F)

Flash Point 81 °C (178 °F) c.c. [11[3]

Autoignition Temperature

270 °C (518 °F)

[4]

Solubility in Water

Insoluble (540 mg/L at 25 °C)

[1]5]

Vapor Pressure

0.14 mmHg at 25 °C

Vapor Density

4.5 (vs air)

Refractive Index

n20/D 1.429

[6]

Section 2: Hazard Identification and GHS

Classification

1-Octanol is classified as a combustible liquid that causes serious eye irritation and is harmful

to aquatic life with long-lasting effects.[7]

GHS Hazard Statements:

e H227: Combustible liquid.[4]

o H319: Causes serious eye irritation.[3]

e H412: Harmful to aquatic life with long lasting effects.[8]

Signal Word: Warning[7]
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Hazard Pictogram:

Click to download full resolution via product page

GHS Exclamation Mark Pictogram

Section 3: Toxicological Information

The primary toxicological concerns associated with 1-octanol are eye irritation and potential for
central nervous system depression with significant exposure. The toxicological properties of 1-
Octanol-d5 have not been thoroughly investigated, but are expected to be similar to the non-
deuterated form.

Table 2: Acute Toxicity Data for 1-Octanol

Route of ] ]
Endpoint Value Species Source

Exposure

Oral LD50 >3200 mg/kg Rat [5]

Oral LD50 1790 mg/kg Mouse [4]
>2000 - 4000 _

Dermal LD50 Rabbit [9]
mg/kg

Dermal LD50 >5000 mg/kg N/A [5]

Key Toxicological Effects:
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o Eye Irritation: Causes serious eye irritation.[8] In rabbit studies, it caused transient injury to
the corneal epithelium with recovery in 48 hours.[1]

o Skin Irritation: May cause mild skin irritation.[3] Prolonged contact can lead to defatting of the
skin, causing dryness or cracking.[3]

 Inhalation: Vapors may irritate the respiratory tract.[1][3] High concentrations can lead to
central nervous system effects such as headache, nausea, and narcosis.

 Ingestion: Harmful if swallowed.[10] Aspiration into the lungs may result in chemical
pneumonitis.[3]

» Carcinogenicity: Not classified as a carcinogen by IARC, NTP, or OSHA.

Section 4: Experimental Protocols

The toxicological and physical property data presented are based on standardized testing
protocols, primarily those established by the OECD (Organisation for Economic Co-operation
and Development).

Methodology for Key Experiments:

o Acute Oral Toxicity (LD50): The OECD 401 guideline is a typical method. This involves
administering the substance to a group of fasted animals (e.g., rats) via oral gavage. The
animals are observed for a set period (e.g., 14 days) for signs of toxicity and mortality. The
LD50 is the statistically estimated dose that would be lethal to 50% of the test population.[3]

e Acute Dermal Toxicity (LD50): Following a method like OECD 402, the substance is applied
to a shaved area of the skin of the test animal (e.g., rabbit). The area is covered with a
porous gauze dressing for 24 hours. Observations for toxicity and mortality are made over a
specified period.[8]

o Acute Fish Toxicity (LC50): The OECD 203 guideline is used to determine the concentration
of a chemical that is lethal to 50% of a test fish species (e.g., fathead minnow) over a 96-
hour period in a flow-through test system.
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o Flash Point Determination: The flash point is typically determined using a closed-cup
method, where the vapor above the liquid is tested for its ability to be ignited by a flame.

Section 5: Handling, Storage, and Emergency
Procedures

Proper handling and storage are crucial to ensure safety in a laboratory setting.

Handling and Storage Workflow:

Handling Storage
General Precautions Storage Conditions

- Avoid contact with skin and eyes. - Store in a tightly closed container.

- Do not breathe vapors. - Keep in a cool, well-ventilated place.

- Wash hands after use. - Recommended storage temperature on product label,

equires tore away from
Personal Protective Equipment (PPE) Incompatible Materials

- Wear safety glasses with side-shields or goggles. - Strong oxidizing agents.
- Wear protective gloves (e.g., nitrile rubber). - Strong acids and bases.
- Use respiratory protection if vapors are generated. - Acid chlorides.

omplemented by

Engineering Controls
- Use in a well-ventilated area or fume hood.
- Keep away from heat, sparks, and open flames.

Click to download full resolution via product page

Workflow for Safe Handling and Storage

Emergency Procedures:
In the event of an accidental release or exposure, the following procedures should be followed.

Chemical Spill Response Workflow:

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b15619323?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15619323?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Evacuate and secure the area.
Remove ignition sources.

'

Don appropriate PPE:
- Respirator
- Goggles
- Gloves
- Protective clothing

l

Contain the spill.
Use inert absorbent material (sand, vermiculite).
Cover drains.

l

Collect absorbed material.
Place in a sealed container for disposal.

'

Clean the spill area
Ventilate the space

'
>

Click to download full resolution via product page

Logical Workflow for Spill Response

First-Aid Measures:

« If Inhaled: Move the person to fresh air.
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 In Case of Skin Contact: Immediately remove all contaminated clothing. Rinse skin with
water/shower.

e In Case of Eye Contact: Rinse out with plenty of water. Remove contact lenses if present
and easy to do so. Continue rinsing. Call an ophthalmologist.[7]

« |If Swallowed: Do not induce vomiting due to the risk of aspiration. Keep airways free. Call a
physician immediately.

Fire-Fighting Measures:

e Suitable Extinguishing Media: Use alcohol-resistant foam, carbon dioxide, dry powder, or
water spray.[8][11]

o Specific Hazards: The substance is combustible. Vapors are heavier than air and may form
explosive mixtures with air upon intense heating.[7]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus and full
protective gear.[11]

Section 6: Disposal Considerations

Dispose of 1-Octanol-d5 and its container in accordance with local, regional, and national
regulations. The material may be burned in a chemical incinerator equipped with an afterburner
and scrubber. Do not allow the product to enter drains or waterways.[12]

This document is intended as a guide and is not exhaustive. Always refer to the most current
Safety Data Sheet provided by the supplier before handling the chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safety Data of 1-
Octanol-d5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15619323#1-octanol-d5-safety-data-sheet-sds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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